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Compound of Interest

Compound Name: Prochloraz-d7

Cat. No.: B15622990

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds like Prochloraz-d7 is of utmost importance. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure

a safe laboratory environment.

Prochloraz-d7, a deuterated analog of the fungicide Prochloraz, requires careful handling due
to its potential health and environmental hazards.[1] Prochloraz is classified as a hazardous
substance that can be harmful if swallowed, inhaled, or in contact with skin.[1][2] It can cause
severe skin and eye irritation and may lead to organ damage with prolonged or repeated
exposure.[1] Furthermore, it is very toxic to aquatic life with long-lasting effects.[3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the primary defense against exposure
to Prochloraz-d7. All PPE should be inspected for integrity before each use and properly
cleaned and stored after.[1]
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PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or PVC gloves are
recommended.[4] For brief
contact, a glove with a
protection class of 3 or higher
(breakthrough time > 60

minutes) is advised.[5]

Eye and Face Protection

Safety glasses with side

shields or goggles

A full-face shield may be
appropriate for tasks with a

higher risk of splashing.[1][4]

Skin and Body Protection

Chemical-resistant lab coat or

overalls

Should be worn to prevent skin
contact.[1] Contaminated
clothing should be removed
immediately and laundered

separately before reuse.[1][4]

Respiratory Protection

Dust respirator or face mask

Essential when handling the
powdered form to prevent
inhalation.[4][6] In cases of
brief exposure or low pollution,
a respiratory filter device can
be used. For more intensive or
longer exposure, a self-
contained breathing apparatus

is recommended.[2]

Experimental Workflow and Handling Procedures

1. Preparation and Engineering Controls:

e Ventilation: Always handle Prochloraz-d7 in a well-ventilated area, preferably within a

chemical fume hood.[1][6]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible.[1]
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Ignition Sources: Keep the chemical away from heat, sparks, and open flames. Use non-
sparking tools and explosion-proof electrical equipment.[1][7]

Static Discharge: Ground and bond containers and receiving equipment to prevent static
discharges.[1][7]

. Handling and Mixing:

Review SDS: Before starting any work, thoroughly review the Safety Data Sheet (SDS) for
Prochloraz.[1]

Don PPE: Wear all required PPE as specified in the table above.[1]

Avoid Contact: Prevent all personal contact with the chemical, including inhalation of dust,
mists, or vapors.[1][5]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1][6] Wash hands
thoroughly with soap and water after handling and before breaks.[1][6]

. Post-Handling and Decontamination:
Glove Removal: Wash the outside of gloves before removing them.[1]

PPE Cleaning: All reusable PPE must be thoroughly cleaned after each use and stored away
from personal clothing and contaminated areas.[1][4]

Clothing: Treat all clothing worn during the procedure as potentially contaminated and
launder it separately.[1]
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Workflow for Safe Handling and Disposal of Prochloraz-d7
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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